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Introduction

6-Carboxyfluorescein, commonly known as 6-FAM, is a highly versatile fluorescent dye
belonging to the fluorescein family. Its amine-reactive derivative, 6-FAM amine, is a
cornerstone in molecular biology for the fluorescent labeling of biomolecules. This guide
provides a comprehensive overview of the core applications, detailed experimental protocols,
and quantitative data associated with 6-FAM amine, empowering researchers to effectively
integrate this powerful tool into their workflows. 6-FAM is widely utilized for its bright green
fluorescence, good water solubility, and compatibility with most fluorescence detection
instruments.[1]

The primary utility of 6-FAM amine lies in its ability to covalently label molecules containing
primary or secondary aliphatic amines. This amine-reactive property makes it an ideal choice
for tagging oligonucleotides, proteins, and peptides. Key applications include real-time PCR,
DNA sequencing, fragment analysis, and fluorescence in situ hybridization (FISH).[2][3]

Core Properties and Chemical Reactivity

6-FAM amine is a derivative of fluorescein that contains an amine group, which allows it to be
conjugated to various biomolecules.[4] The addition of this amine group makes the compound
reactive with electrophiles such as activated esters (e.g., NHS esters) and can also be
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conjugated to carbonyl compounds like aldehydes and ketones through reductive amination.
This reactivity is fundamental to its application in labeling biomolecules.

Spectroscopic Properties

The fluorescence of 6-FAM is pH-dependent, with reduced fluorescence below pH 7.
Therefore, it is typically used in a pH range of 7.5 to 8.5 for optimal performance.

Property Value Reference
Excitation Maximum (Aex) ~495 nm

Emission Maximum (Aem) ~519 nm

Molecular Weight ~376.3 g/mol

Extinction Coefficient ~80,000 cm—1M—1

Quantum Yield ~0.93

Key Applications in Molecular Biology
Oligonucleotide Labeling

6-FAM is a popular choice for labeling oligonucleotides at either the 5' or 3' end. These labeled
oligonucleotides serve as probes and primers in a multitude of applications.

o Real-Time PCR (gPCR): 6-FAM is frequently used as the reporter dye in TagMan® probes.
In this assay, the probe, which also contains a quencher, hybridizes to the target DNA
sequence. During PCR, the 5' to 3' exonuclease activity of Taq polymerase cleaves the
probe, separating the reporter dye from the quencher and resulting in a fluorescent signal
that is proportional to the amount of amplified product.

» DNA Sequencing and Fragment Analysis: 6-FAM labeled primers are extensively used in
Sanger sequencing and DNA fragment analysis applications such as short tandem repeat
(STR) analysis, microsatellite marker analysis, and SNP genotyping. The fluorescently
labeled fragments are separated by size using capillary electrophoresis and detected by a
laser, allowing for high-resolution analysis of DNA length polymorphisms.
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Protein and Peptide Labeling

The amine groups present in lysine residues and the N-terminus of proteins and peptides can
be readily labeled with 6-FAM amine derivatives (often in the form of an NHS ester). This
allows for the fluorescent tracking and quantification of proteins in various assays.

Experimental Workflows and Logical Relationships
TaqgMan® Probe-Based Real-Time PCR Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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